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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B15562049 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This document provides a detailed, step-by-step guide for the safe disposal of

NSC23005 sodium, a compound classified with specific health hazards. Adherence to these

procedures is essential to mitigate risks to personnel and the environment.

Hazard Profile of NSC23005 Sodium
NSC23005 sodium is characterized by the following hazards, as defined by the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). Understanding these

hazards is the first step in ensuring safe handling and disposal.

Hazard Classification GHS Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin irritation (Category 2) H315: Causes skin irritation

Eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Data sourced from the Cayman Chemical Safety Data Sheet for NSC 23005 (sodium salt).[1]
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Personal Protective Equipment (PPE)
Before handling NSC23005 sodium for any purpose, including disposal, it is imperative to be

equipped with the appropriate personal protective equipment (PPE) to prevent exposure.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.

Step-by-Step Disposal Procedure
The disposal of NSC23005 sodium must be managed as hazardous waste. Under no

circumstances should this chemical be disposed of down the drain or in the regular trash.

Step 1: Segregation of Waste

Isolate waste NSC23005 sodium from other laboratory waste streams to prevent accidental

chemical reactions.

This includes keeping it separate from incompatible materials.

Step 2: Containerization

Use a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a secure,

sealable lid.

The label should clearly identify the contents as "Hazardous Waste: NSC23005 sodium"

and include the relevant hazard pictograms.

Step 3: Storage of Waste Container
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Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Ensure the storage area is secure and away from general laboratory traffic.

Secondary containment, such as a larger, chemically resistant bin, is recommended to

mitigate spills or leaks.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and proper disposal of the

waste.

Follow all institutional and local regulations for hazardous waste pickup.

Step 5: Decontamination of Empty Containers

Do not attempt to wash and reuse containers that have held NSC23005 sodium.

Empty containers should be managed as hazardous waste and disposed of through the

same channels as the chemical itself.

Step 6: Spill Management

In the event of a spill:

Evacuate the immediate area and alert others.

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste

container.
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Clean the spill area with a suitable solvent, and manage the cleaning materials as hazardous

waste.

Experimental Protocols
Currently, there are no widely established and verified experimental protocols for the in-lab

neutralization or deactivation of NSC23005 sodium for disposal. Due to its hazardous nature,

attempting to neutralize it without a validated procedure could lead to unforeseen and

dangerous reactions. Therefore, the recommended and safest course of action is to dispose of

it as hazardous waste via a professional service.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of NSC23005 sodium.
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Disposal Workflow for NSC23005 Sodium

Start: Have NSC23005 Sodium Waste

Wear Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

- Respirator (if needed)

Spill Occurs

Segregate from other waste streams

Place in a labeled, sealed,
compatible hazardous waste container

Store in a designated, ventilated,
and secure hazardous waste area

Contact EHS or a licensed
hazardous waste disposal service

Follow institutional procedures
for waste pickup

End: Waste Properly Disposed

Follow Spill Management Protocol:
1. Evacuate & Alert

2. Ventilate
3. Wear PPE

4. Contain with inert absorbent
5. Collect in hazardous waste container

Yes

Click to download full resolution via product page

Disposal Workflow for NSC23005 Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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